Cas no 2229090-92-8 (2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine
• CAS No: 2229090-92-8
• MF: C₁₁H₁₂Cl₂FN
• MW: 248.124084472656
• CID: 6553358
• PubChem ID: 165759334
• Update Time: 2025-05-19

2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine
• 2-[1-(2,4-dichloro-5-fluorophenyl)cyclopropyl]ethan-1-amine
• EN300-2004740
• 2229090-92-8

• Inchi： 1S/C11H12Cl2FN/c12-8-6-9(13)10(14)5-7(8)11(1-2-11)3-4-15/h5-6H,1-4,15H2
• InChI Key： WQGAIUBVKDWDKL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1(CCN)CC1)F)Cl

Computed Properties

• Exact Mass: 247.0330829g/mol
• Monoisotopic Mass: 247.0330829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine

Comprehensive Overview of 2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine (CAS No. 2229090-92-8)

2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine (CAS No. 2229090-92-8) is a specialized organic compound with a unique structural framework, combining a cyclopropyl group with a fluorinated and chlorinated phenyl ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its cyclopropylamine moiety, which is known to enhance metabolic stability and bioavailability in drug candidates.

The molecular structure of 2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine features a 2,4-dichloro-5-fluorophenyl group attached to a cyclopropane ring, further linked to an ethanamine chain. This arrangement provides a versatile scaffold for chemical modifications, making it valuable in medicinal chemistry. The presence of both fluorine and chlorine atoms contributes to its electronic properties, influencing its reactivity and interaction with biological targets. Such halogenated compounds are often explored for their potential in developing new antimicrobial agents and central nervous system (CNS) drugs.

In recent years, the demand for halogenated aromatic compounds like 2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine has surged, driven by advancements in drug discovery and material science. A trending topic in the scientific community is the use of such compounds in targeted cancer therapies and neurodegenerative disease research. For instance, molecules containing cyclopropylamine groups have shown promise as inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. This aligns with the growing interest in epigenetic drug discovery, a hot search term in AI-driven research platforms.

From a synthetic perspective, 2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine can be prepared via multi-step organic reactions, including cyclopropanation and amine functionalization. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a method frequently searched by chemists optimizing green chemistry protocols. The compound’s stability under various conditions makes it suitable for scalable production, addressing the industry’s need for cost-effective intermediates.

Beyond pharmaceuticals, 2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine has potential applications in agrochemicals, particularly in the design of novel pesticides and herbicides. The 2,4-dichloro-5-fluorophenyl moiety is structurally similar to active ingredients in commercial herbicides, sparking interest in its use for crop protection. With the global push toward sustainable agriculture, researchers are investigating halogenated compounds for their efficacy and environmental safety—a topic frequently queried in search engines.

Market trends indicate a rising demand for high-purity chemical intermediates like 2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine, especially in regions with robust pharmaceutical and agrochemical industries. Suppliers emphasize GMP-compliant synthesis and analytical validation to meet regulatory standards, a concern often highlighted in procurement searches. Additionally, the compound’s role in precision medicine and bioconjugation techniques aligns with the increasing focus on personalized therapeutics.

In summary, 2-1-(2,4-dichloro-5-fluorophenyl)cyclopropylethan-1-amine (CAS No. 2229090-92-8) represents a versatile and scientifically significant compound with broad applications in drug development and agrochemical innovation. Its structural features and reactivity profile make it a valuable asset for researchers exploring halogenated aromatics, cyclopropylamine derivatives, and targeted therapies. As the scientific community continues to investigate its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and agriculture.